Cas no 1214385-10-0 (3-(3-(Chloromethyl)-2-(pyridin-3-yl)phenyl)pyridine)

• Product Name: 3-(3-(Chloromethyl)-2-(pyridin-3-yl)phenyl)pyridine
• CAS No: 1214385-10-0
• MF: C₁₇H₁₃ClN₂
• MW: 280.751522779465
• CID: 4801846
• Update Time: 2025-10-28

3-(3-(Chloromethyl)-2-(pyridin-3-yl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3-(chloromethyl)-2-(pyridin-3-yl)phenyl)pyridine
• 3-(3-(Chloromethyl)-2-(pyridin-3-yl)phenyl)pyridine

• Inchi： 1S/C17H13ClN2/c18-10-13-4-1-7-16(14-5-2-8-19-11-14)17(13)15-6-3-9-20-12-15/h1-9,11-12H,10H2
• InChI Key： CYPOUNROYQYHAU-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=C(C2C=NC=CC=2)C=1C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 297
• XLogP3: 3.4
• Topological Polar Surface Area: 25.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(3-(Chloromethyl)-2-(pyridin-3-yl)phenyl)pyridine

3-(3-(Chloromethyl)-2-(pyridin-3-yl)phenyl)pyridine: A Comprehensive Overview

The compound 3-(3-(Chloromethyl)-2-(pyridin-3-yl)phenyl)pyridine, identified by the CAS number 1214385-10-0, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and its role in advanced chemical synthesis. Recent studies have highlighted its applications in drug discovery, electronic materials, and catalytic processes, making it a subject of intense research interest.

The molecular structure of 3-(3-(Chloromethyl)-2-(pyridin-3-yl)phenyl)pyridine consists of a pyridine ring fused with a phenyl group, which is further substituted with a chloromethyl group. This arrangement creates a highly conjugated system, enhancing its electronic properties and reactivity. The presence of the pyridine moiety introduces aromaticity and electron-withdrawing effects, which are crucial for its participation in various chemical reactions. Recent research has demonstrated that this compound can act as a versatile building block in the synthesis of complex heterocyclic compounds, which are essential in pharmaceuticals and agrochemicals.

In terms of synthesis, 3-(3-(Chloromethyl)-2-(pyridin-3-yl)phenyl)pyridine is typically prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The chloromethyl group serves as an electrophilic site, enabling the formation of stable intermediates that can be further functionalized. This compound's ability to undergo various transformations has made it a valuable precursor in the development of novel materials with tailored properties. For instance, recent studies have explored its use in the synthesis of advanced polymers and organic semiconductors, where its electronic characteristics play a pivotal role.

The application of 1214385-10-0 extends beyond traditional chemical synthesis. Its unique electronic properties make it an ideal candidate for use in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have reported that incorporating this compound into device architectures can significantly enhance their efficiency and stability. Furthermore, its ability to form stable metal complexes has opened new avenues in catalysis, particularly in asymmetric synthesis and cross-coupling reactions.

From an environmental perspective, the synthesis and application of 3-(3-(Chloromethyl)-2-(pyridin-3-yl)phenyl)pyridine have been evaluated for their sustainability. Recent advancements in green chemistry have led to the development of more efficient and eco-friendly methods for its production, reducing waste and energy consumption. These efforts align with global initiatives to promote sustainable practices in the chemical industry.

In conclusion, the compound 1214385-10-0, or 3-(3-(Chloromethyl)-2-(pyridin-3-yl)phenyl)pyridine, represents a significant advancement in modern organic chemistry. Its versatile structure, coupled with cutting-edge research findings, positions it as a key player in diverse scientific domains. As ongoing studies continue to uncover new applications and optimize its synthesis pathways, this compound is poised to make even greater contributions to the field of chemistry and beyond.